Cas no 1011-46-7 (6-Phenyl-4,5-dihydro-2H-pyridazin-3-one)

• Product Name: 6-Phenyl-4,5-dihydro-2H-pyridazin-3-one
• CAS No: 1011-46-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00099597
• CID: 217891
• PubChem ID: 242935
• Update Time: 2025-04-19

6-Phenyl-4,5-dihydro-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dihydro-6-phenyl-
• 4,5-DIHYDRO-6-PHENYL-3(2H)-PYRIDAZINONE
• 6-Phenyl-4,5-dihydropyridazin-3(2H)-one
• 3-phenyl-4,5-dihydro-1H-pyridazin-6-one
• 1,4,5,6-Tetrahydro-3-phenyl-6-pyridazinone
• 6-Phenyl-4,5-dihydropyridazin-3-one
• LY 032542
• NSC 51995
• 6Ph3OxoPyridaz
• TIMTEC-BB SBB003803
• 4,5-DIHYDRO-6-PHENYLPYRIDAZIN-3(2H)-ONE
• 6-PHENYL-4,5-DIHYDRO-3(2H)-PYRIDAZINONE
• 3(2H)-Pyridazinone, 4,5-dihydro-6-phenyl-
• 6-Phenyl-4,5-dihydro-2H-pyridazin-3-one
• 6-phenyl-4,5-dihydropyridazin-3-ol
• 6-phenyl-2,3,4,5-tetrahydropyridazin-3-one
• 6-phenyl-2,4,5-trihydropyridazin-3-one
• NSC51995
• Maybridge1_006342
• MLS000689346
• SCHEMB
• FT-0683265
• BB 0218397
• SCHEMBL2798028
• CHEBI:195090
• HMS2726H04
• 1011-46-7
• CS-10884
• HMS559I06
• MFCD00099597
• SR-01000513152
• 3(2H)-Pyridazinone,5-dihydro-6-phenyl-
• KSGYMLDMYPAMFV-UHFFFAOYSA-N
• 6-phenyl-4,5-dihydro-3-pyridazone
• 4,5-Dihydro-3-hydroxy-6-phenylpyridazine
• CS-0034860
• AKOS016402954
• SR-01000513152-1
• D5119
• AKOS001380011
• METHYL4-ACETYL-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLATE
• Z49527497
• AC-907/25005034
• CHEMBL29861
• DTXSID20287654
• A897232
• SMR000311145
• BRD-K60948418-001-06-5
• T70008
• NSC-51995
• 7L-571S
• DTXCID60238802
• STK672242
• ALBB-010495
• STL467789

• MDL： MFCD00099597
• Inchi： 1S/C10H10N2O/c13-10-7-6-9(11-12-10)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,12,13)
• InChI Key： KSGYMLDMYPAMFV-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5

Experimental Properties

• Melting Point: 150.0 to 154.0 deg-C
• PSA: 41.46000
• LogP: 1.06510
• λmax: 285(EtOH)(lit.)

6-Phenyl-4,5-dihydro-2H-pyridazin-3-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38